Cas no 338976-73-1 (N-[(6-chloroimidazo[2,1-b][1,3]thiazol-5-yl)methylene]-4-methoxyaniline)

• Product Name: N-[(6-chloroimidazo[2,1-b][1,3]thiazol-5-yl)methylene]-4-methoxyaniline
• CAS No: 338976-73-1
• MF: C₁₃H₁₀ClN₃OS
• MW: 291.756000041962
• MDL: MFCD00974849
• CID: 5155945
• Update Time: 2026-03-04

N-[(6-chloroimidazo[2,1-b][1,3]thiazol-5-yl)methylene]-4-methoxyaniline Chemical and Physical Properties

Names and Identifiers

• N-[(6-CHLOROIMIDAZO[2,1-B][1,3]THIAZOL-5-YL)METHYLENE]-4-METHOXYANILINE
• N-[(6-CHLOROIMIDAZO[2,1-B][1,3]THIAZOL-5-YL)METHYLENE]-N-(4-METHOXYPHENYL)AMINE
• (1E)-1-{6-chloroimidazo[2,1-b][1,3]thiazol-5-yl}-N-(4-methoxyphenyl)methanimine
• 1-(6-chloroimidazo[2,1-b][1,3]thiazol-5-yl)-N-(4-methoxyphenyl)methanimine
• N-[(6-chloroimidazo[2,1-b][1,3]thiazol-5-yl)methylene]-4-methoxyaniline

• MDL： MFCD00974849
• Inchi： 1S/C13H10ClN3OS/c1-18-10-4-2-9(3-5-10)15-8-11-12(14)16-13-17(11)6-7-19-13/h2-8H,1H3/b15-8+
• InChI Key： PECJXRYAMJRJBM-OVCLIPMQSA-N
• SMILES： ClC1=C(/C=N/C2C=CC(=CC=2)OC)N2C=CSC2=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 336
• XLogP3: 4.4
• Topological Polar Surface Area: 67.1